Cas no 1361535-54-7 (2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl)

• Product Name: 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl
• CAS No: 1361535-54-7
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 4995516
• Update Time: 2025-11-01

2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4O/c13-8-5-4-6(10(15)11(8)16)7-2-1-3-9(14)12(7)17/h1-5,17H
• InChI Key： GTBDFAUNFBXHNN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC=C(C=1O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.8
• Topological Polar Surface Area: 20.2

Additional information on 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl

Comprehensive Analysis of 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl (CAS No. 1361535-54-7): Properties, Applications, and Environmental Impact

2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl (CAS No. 1361535-54-7) is a chlorinated biphenyl derivative that has garnered significant attention in environmental and chemical research due to its unique structural properties and potential applications. This compound belongs to the broader class of hydroxylated polychlorinated biphenyls (OH-PCBs), which are known for their persistence in the environment and bioaccumulative tendencies. Researchers and industries are increasingly interested in understanding its behavior, degradation pathways, and ecological implications.

The molecular structure of 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl features a biphenyl core with four chlorine atoms and one hydroxyl group, making it a subject of study for its reactivity and interaction with biological systems. Its CAS No. 1361535-54-7 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and scientific contexts. Recent studies have explored its role as a metabolite of larger polychlorinated biphenyls (PCBs), shedding light on its formation under natural conditions.

One of the most pressing concerns surrounding 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl is its environmental persistence. As a hydroxylated PCB derivative, it exhibits resistance to breakdown, raising questions about its long-term impact on ecosystems. Researchers are investigating its potential to disrupt endocrine systems in wildlife, a topic that aligns with current public interest in endocrine-disrupting chemicals (EDCs). This connection to environmental health has made it a focal point in discussions about sustainable chemical management.

From an industrial perspective, 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl is studied for its potential applications in specialized chemical synthesis. Its unique halogenation pattern makes it a candidate for developing flame retardants or polymer additives, though these applications require rigorous safety evaluations. The compound's behavior under UV light and its photodegradation products are also areas of active research, particularly in the context of green chemistry initiatives.

Analytical methods for detecting 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl have advanced significantly, with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) emerging as gold standards. These techniques are critical for monitoring its presence in water systems, soil samples, and biological tissues, addressing growing public concerns about chemical pollution and human exposure risks.

The thermodynamic stability of 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl has prompted investigations into its biodegradation pathways. Microbial communities capable of breaking down this compound are being studied for bioremediation applications, a topic that resonates with the global push for environmental sustainability. Such research aligns with frequent search queries about natural degradation of pollutants and eco-friendly cleanup methods.

In regulatory frameworks, 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl is often discussed in conjunction with PCB monitoring programs. Its status as a transformation product of larger PCBs makes it an important marker for assessing environmental contamination levels. This regulatory dimension connects to popular searches about chemical safety standards and pollution control measures worldwide.

Future research directions for 2-Hydroxy-3,2',3',4'-tetrachlorobiphenyl (CAS No. 1361535-54-7) may focus on its interactions with nanomaterials for targeted degradation, or its potential role in advanced oxidation processes. These cutting-edge applications reflect the compound's relevance in addressing contemporary challenges in environmental chemistry and material science, making it a compound of enduring scientific interest.